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Abstract

This technical guide provides a comprehensive overview of the chemical properties and
molecular structure of N,N'-Dimethyldithiooxamide. It is intended to be a valuable resource
for researchers, scientists, and professionals in drug development and related fields. This
document details the physicochemical characteristics, spectroscopic data, and structural
parameters of the compound. Experimental protocols for its synthesis are also discussed. All
guantitative data is presented in clear, tabular formats for ease of comparison and reference.

Introduction

N,N'-Dimethyldithiooxamide, also known as N,N'-dimethylethanedithioamide, is a sulfur-
containing organic compound with the molecular formula CaHsN2S:. Its structure, featuring two
thioamide functional groups, makes it a subject of interest in coordination chemistry and as a
potential building block in organic synthesis. This guide aims to consolidate the available
technical information on its chemical properties and structure to facilitate its use in research
and development.
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Chemical Properties

The chemical and physical properties of N,N'-Dimethyldithiooxamide are summarized in the
table below. These properties are crucial for understanding its behavior in various chemical and
biological systems.

Property Value Source

IUPAC Name N_’N" o [PubChem CID: 1899472][1]
dimethylethanedithioamide

Molecular Formula CaHsN2S2 [PubChem CID: 1899472][1]

Molecular Weight 148.25 g/mol [PubChem CID: 1899472][1]

Appearance White crystalline solid [MercK][2]

Melting Point 142-144 °C Experimental Data

Boiling Point (calculated) 531.34 K Cheméo

Solubility Soluble in polar solvents [Merck][2]

Calculated LogP 0.080 Cheméo

Calculated Water Solubility -1.58 (logl0WS) Cheméo

Molecular Structure

The molecular structure of N,N'-Dimethyldithiooxamide has been determined by X-ray
crystallography. The molecule crystallizes in the monoclinic space group P.[3] The key
structural parameters provide insight into the conformation and bonding within the molecule.

Crystal Structure

The crystal structure analysis reveals that the two thiooxamide moieties are not coplanar.

Crystal System Monoclinic
Space Group P
Cell Dimensions (at -150°C) a=921A b=6.76A c=11.73 A B =104.64°
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Caption: Crystallographic data for N,N'-Dimethyldithiooxamide.

Molecular Geometry

The detailed bond lengths and angles define the precise geometry of the molecule. The
dihedral angle between the two thioamide planes is a notable feature of its conformation.

Caption: 2D representation of N,N'-Dimethyldithiooxamide.

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of N,N'-
Dimethyldithiooxamide. The following sections detail the expected data from various
spectroscopic techniques.

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present in the molecule.

Wavenumber (cm~12) Assignment

~3200 N-H stretch

~2950 C-H stretch (methyl)
~1540 C-N stretch / N-H bend
~1280 C=S stretch

Note: The exact peak positions may vary depending on the sample preparation method.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of the
molecule.

IH NMR:
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Chemical Shift . . .
Multiplicity Integration Assignment
(ppm)
~3.2 Singlet 6H N-CHs
~8.5 Broad Singlet 2H N-H
13C NMR:
Chemical Shift (ppm) Assignment
~33 N-CHs
~180 C=S

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule.

miz Assighment

148 [M]* (Molecular lon)
91 [M-S - CHs]*

59 [CH3NCS]*

Experimental Protocols
Synthesis of N,N'-Dimethyldithiooxamide

A plausible method for the synthesis of N,N'-Dimethyldithiooxamide involves the reaction of
dithiooxamide with methylamine.

Materials:

o Dithiooxamide
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e Methylamine (40% in water)
e Ethanol

e Sodium hydroxide
Procedure:

e Suspend dithiooxamide in ethanol in a round-bottom flask equipped with a magnetic stirrer
and a reflux condenser.

e Add an aqueous solution of methylamine to the suspension.
o Slowly add a solution of sodium hydroxide to the reaction mixture while stirring.

o Heat the mixture to reflux for a specified period, monitoring the reaction progress by thin-
layer chromatography.

» After completion, cool the reaction mixture to room temperature and pour it into ice-cold
water.

o Collect the precipitated solid by vacuum filtration.
¢ Wash the solid with cold water and then a small amount of cold ethanol.

e Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain pure N,N'-
Dimethyldithiooxamide.

(Dltmooxar;r:c;;aroelthylamme)—»[}?eﬂux with NaOH Precipitation in Water Recrystallization N,N'-Dimethyldithiooxamide)

Click to download full resolution via product page

Caption: General workflow for the synthesis of N,N'-Dimethyldithiooxamide.

Conclusion
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This technical guide has summarized the key chemical properties, molecular structure, and
spectroscopic data of N,N'-Dimethyldithiooxamide. The provided information, including a
plausible synthesis protocol, is intended to serve as a foundational resource for researchers
and scientists. The well-defined structure and reactivity of this compound suggest its potential
for further exploration in various fields of chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b089502?utm_src=pdf-body
https://www.benchchem.com/product/b089502?utm_src=pdf-custom-synthesis
https://www.chem.gla.ac.uk/~louis/xdworkshop/BCA/reference/article.pdf
https://www.smolecule.com/products/s1511485
https://www.researchgate.net/publication/230504751_The_Crystal_and_Molecular_Structure_of_NN-Dimethyl-Dithiooxamide
https://www.benchchem.com/product/b089502#n-n-dimethyldithiooxamide-chemical-properties-and-structure
https://www.benchchem.com/product/b089502#n-n-dimethyldithiooxamide-chemical-properties-and-structure
https://www.benchchem.com/product/b089502#n-n-dimethyldithiooxamide-chemical-properties-and-structure
https://www.benchchem.com/product/b089502#n-n-dimethyldithiooxamide-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089502?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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